![molecular formula C13H17NO6S B6280238 rel-(2R)-2-{[(benzyloxy)carbonyl]amino}-4-methanesulfonylbutanoic acid CAS No. 2243562-30-1](/img/no-structure.png)
rel-(2R)-2-{[(benzyloxy)carbonyl]amino}-4-methanesulfonylbutanoic acid
Overview
Description
Rel-(2R)-2-{[(benzyloxy)carbonyl]amino}-4-methanesulfonylbutanoic acid, otherwise known as Rel-Bz-MSA, is a new and important synthetic compound used in scientific research. It is a carboxylic acid that is produced through a multi-step synthesis process, and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
Rel-Bz-MSA has a variety of applications in scientific research. It has been used as a tool for studying the structure and function of proteins, as a reagent in peptide synthesis, and as an inhibitor of enzyme activity. It has also been used to study the effects of drugs on cells, as well as to study the mechanism of action of certain enzymes.
Mechanism of Action
The exact mechanism of action of Rel-Bz-MSA is not yet fully understood. However, it is believed to act by inhibiting certain enzymes, such as proteases and kinases. It is also thought to interact with certain receptors, such as G-protein coupled receptors, and to modulate the activity of certain proteins.
Biochemical and Physiological Effects
Rel-Bz-MSA has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as proteases and kinases. It has also been found to modulate the activity of certain proteins, such as G-protein coupled receptors. Additionally, it has been found to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
Rel-Bz-MSA has a number of advantages and limitations for lab experiments. It is relatively easy to synthesize, and its effects can be easily studied in a lab setting. However, it is limited in its use as an inhibitor of certain enzymes, as well as in its ability to modulate protein activity.
Future Directions
There are a number of possible future directions for research involving Rel-Bz-MSA. These include further studies into its mechanism of action, its effects on various proteins and enzymes, and its potential therapeutic applications. Additionally, further research could be done to explore its effects on other biochemical and physiological processes, such as inflammation and cancer. Finally, further research could be done to explore its potential as a drug delivery system.
Synthesis Methods
Rel-Bz-MSA is synthesized in a multi-step process. The first step involves the reaction of benzyl bromide with sodium methanesulfonate in the presence of anhydrous sodium acetate to form the desired benzyloxycarbonylamino compound. This reaction is followed by the addition of acetic anhydride and triethylamine to form the Rel-Bz-MSA. The final product is then purified through recrystallization and filtration.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rel-(2R)-2-{[(benzyloxy)carbonyl]amino}-4-methanesulfonylbutanoic acid involves the protection of the carboxylic acid group, followed by the addition of the benzyloxycarbonyl (Cbz) protecting group to the amine. The protected intermediate is then subjected to a series of reactions to introduce the desired functional groups, followed by deprotection to yield the final product.", "Starting Materials": [ "Butanoic acid", "Methanesulfonyl chloride", "N,N-diisopropylethylamine (DIPEA)", "N-hydroxysuccinimide (NHS)", "Dicyclohexylcarbodiimide (DCC)", "Benzyloxycarbonyl chloride (Cbz-Cl)", "Triethylamine (TEA)", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)", "Ethyl acetate", "Methanol" ], "Reaction": [ "Butanoic acid is treated with methanesulfonyl chloride and DIPEA to form the corresponding methanesulfonate ester.", "The ester is then treated with NHS and DCC to form the corresponding NHS ester intermediate.", "The NHS ester intermediate is then reacted with Cbz-Cl and TEA to form the Cbz-protected intermediate.", "The Cbz-protected intermediate is then subjected to a series of reactions to introduce the desired functional groups, such as reduction of the methanesulfonate group to a methylene group, and oxidation of the alcohol to a carboxylic acid.", "The final product is obtained by deprotecting the Cbz group using NaOH and HCl, followed by extraction with ethyl acetate and purification by recrystallization from methanol." ] } | |
CAS RN |
2243562-30-1 |
Product Name |
rel-(2R)-2-{[(benzyloxy)carbonyl]amino}-4-methanesulfonylbutanoic acid |
Molecular Formula |
C13H17NO6S |
Molecular Weight |
315.3 |
Purity |
95 |
Origin of Product |
United States |
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